Cas no 2361644-16-6 (Lithium 4-aminothiazole-2-carboxylate)

• Product Name: Lithium 4-aminothiazole-2-carboxylate
• CAS No: 2361644-16-6
• MF: C₄H₅LiN₂O₂S
• MW: 152.100699186325
• CID: 5165036
• Update Time: 2025-06-27

Lithium 4-aminothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Lithium 4-aminothiazole-2-carboxylate

• Inchi： 1S/C4H4N2O2S.Li.H/c5-2-1-9-3(6-2)4(7)8;;/h1H,5H2,(H,7,8);;
• InChI Key： WBEGOEIWEIDUFN-UHFFFAOYSA-N
• SMILES： C(C1SC=C(N)N=1)(=O)O.[LiH]

Additional information on Lithium 4-aminothiazole-2-carboxylate

Lithium 4-aminothiazole-2-carboxylate (CAS No. 2361644-16-6): A Comprehensive Overview

Lithium 4-aminothiazole-2-carboxylate (CAS No. 2361644-16-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The molecular formula of Lithium 4-aminothiazole-2-carboxylate is C₅H₅N₃OLiS, with a molecular weight of approximately 158.1 g/mol. The compound features a thiazole ring, which is a heterocyclic structure containing sulfur and nitrogen atoms, and an amino group attached to the thiazole ring. The presence of the lithium ion further enhances its chemical properties and biological activity.

Recent studies have highlighted the potential of Lithium 4-aminothiazole-2-carboxylate in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to inhibit the activation of microglial cells, which play a crucial role in neuroinflammation and neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory properties, Lithium 4-aminothiazole-2-carboxylate has been investigated for its potential as an antidepressant and mood stabilizer. Preclinical studies have demonstrated that this compound can effectively regulate serotonin and dopamine levels in the brain, which are critical neurotransmitters involved in mood regulation. These findings suggest that Lithium 4-aminothiazole-2-carboxylate may offer a new therapeutic approach for treating major depressive disorder and bipolar disorder.

The pharmacokinetic profile of Lithium 4-aminothiazole-2-carboxylate has also been extensively studied. Research indicates that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for drug development. Furthermore, its low toxicity and high stability contribute to its safety profile, which is essential for clinical applications.

Clinical trials are currently underway to evaluate the efficacy and safety of Lithium 4-aminothiazole-2-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings have paved the way for further clinical investigations, including phase II and III trials, to validate its therapeutic potential.

In conclusion, Lithium 4-aminothiazole-2-carboxylate (CAS No. 2361644-16-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is anticipated that Lithium 4-aminothiazole-2-carboxylate will play a significant role in advancing the treatment of various neurological and psychiatric disorders.